Cas no 849915-42-0 (2-(2-chlorophenyl)methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-(2-chlorophenyl)methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 849915-42-0
• MF: C₂₃H₁₅ClN₂O₃
• MW: 402.82980465889
• CID: 6363682
• PubChem ID: 4356377
• Update Time: 2025-06-22

2-(2-chlorophenyl)methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• SR-01000918248-1
• 2-[(2-chlorophenyl)methyl]-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• SR-01000918248
• AKOS002274835
• AKOS016311661
• F3226-2914
• 2-(2-chlorobenzyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 849915-42-0
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[(2-chlorophenyl)methyl]-1,2-dihydro-1-(4-pyridinyl)-

• Inchi： 1S/C23H15ClN2O3/c24-17-7-3-1-5-15(17)13-26-20(14-9-11-25-12-10-14)19-21(27)16-6-2-4-8-18(16)29-22(19)23(26)28/h1-12,20H,13H2
• InChI Key： QROFTUFDLAZZTM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C(C2C=CN=CC=2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 402.0771200g/mol
• Monoisotopic Mass: 402.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 632.6±55.0 °C(Predicted)
• pka: 4.81±0.10(Predicted)

Additional information on 2-(2-chlorophenyl)methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Compound 849915-42-0: A Comprehensive Overview

The compound with CAS No. 849915-42-0, known as 2-(2-chlorophenyl)methyl-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenopyrroles, which are known for their unique structural features and potential bioactivity. The molecule's structure is characterized by a chromeno[2,3-c]pyrrole skeleton fused with a pyridine ring and substituted with a 2-chlorophenylmethyl group. These structural elements contribute to its intriguing properties and make it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the potential of chromenopyrroles as scaffolds for drug discovery. The chromeno[2,3-c]pyrrole core is particularly appealing due to its ability to adopt diverse conformations, which can enhance molecular interactions with biological targets. The substitution pattern of this compound further enhances its uniqueness: the pyridin-4-yl group introduces electron-withdrawing effects, while the 2-chlorophenylmethyl substituent adds steric bulk and additional electronic modulation. These features collectively make the compound a promising candidate for exploring receptor binding and enzyme inhibition.

In terms of synthesis, the preparation of 849915-42-0 involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed strategies such as Ullmann coupling and Stille coupling to construct the biaryl linkages within the molecule. Additionally, oxidative cyclization techniques have been utilized to form the chromeno[2,3-c]pyrrole framework. These synthetic approaches not only demonstrate the versatility of modern organic chemistry but also pave the way for further modifications to optimize the compound's properties.

The biological evaluation of this compound has revealed intriguing activities that underscore its potential applications. For instance, studies have shown that 849915-42-0 exhibits moderate inhibitory effects on certain kinases, suggesting its role in pathways associated with cellular signaling. Furthermore, preliminary assays indicate that the compound may possess antioxidant properties due to its conjugated π-systems. These findings align with broader trends in medicinal chemistry where heterocyclic compounds are increasingly being explored for their therapeutic potential.

From a materials science perspective, the structural rigidity and aromaticity of chromenopyrroles make them attractive candidates for applications in optoelectronics. The incorporation of electron-withdrawing groups like pyridine can modulate the electronic properties of these compounds, making them suitable for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. While more research is needed to fully harness these properties, the compound represents a valuable addition to the library of functional materials.

In conclusion, CAS No. 849915-42-0 stands out as a remarkable example of how intricate molecular architectures can lead to multifaceted functionalities. Its unique structure, synthetic accessibility, and biological activity position it as a key player in both academic research and industrial applications. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions across various scientific domains.